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Compound of Interest

Compound Name: 3-Ethoxypropionitrile

Cat. No.: B165598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethoxypropionitrile, identified by the CAS number 2141-62-0, is a versatile chemical

intermediate with significant applications in organic synthesis.[1][2] Its bifunctional nature,

possessing both a nitrile and an ether group, makes it a valuable C3 building block for the

construction of more complex molecules.[3] This document provides an in-depth overview of its

properties, synthesis, and applications, tailored for professionals in research and development.

Physicochemical Properties
3-Ethoxypropionitrile is a colorless to light yellow clear liquid.[4] A comprehensive summary

of its key physicochemical properties is presented below.
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Property Value Reference(s)

CAS Number 2141-62-0 [2]

Molecular Formula C₅H₉NO [2]

Molecular Weight 99.13 g/mol [2]

Boiling Point 171 °C [3]

Melting Point 48.9 °C

Density 0.894 g/cm³ [3]

Flash Point 63 - 64 °C [3]

Refractive Index 1.4075 [3]

Appearance
Colorless to Light yellow clear

liquid
[4]

Synonyms

3-Ethoxypropanenitrile, beta-

Ethoxypropionitrile, 2-

Cyanoethyl ethyl ether

[1]

Synthesis of 3-Ethoxypropionitrile
The primary and most established method for synthesizing 3-Ethoxypropionitrile is through

the cyanoethylation of ethanol.[3] This reaction is a classic example of a Michael addition,

where ethanol adds across the carbon-carbon double bond of acrylonitrile.[3] The process is

typically catalyzed by a base and is known to be exothermic.[3]

Experimental Protocol: Base-Catalyzed Cyanoethylation
of Ethanol
The following protocol is based on a patented method for the synthesis of 3-
Ethoxypropionitrile, which is subsequently used in the preparation of 3-ethoxypropylamine.[5]

Materials:

Ethanol
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Acrylonitrile

Catalyst A (a strong base, e.g., sodium ethoxide)[5]

Reactor with temperature control and a dropping funnel

Procedure:

Charge the reactor with ethanol and the strong base catalyst (Catalyst A).[5]

Control the temperature of the reactor while adding acrylonitrile dropwise using the dropping

funnel.[5]

Maintain the temperature for a specified period to allow the reaction to proceed to

completion. The goal is to achieve a concentration of over 97% 3-Ethoxypropionitrile.[5]

The resulting 3-Ethoxypropionitrile can then be purified or used directly in subsequent

reactions, such as hydrogenation to 3-ethoxypropylamine.[5]

Ethanol

Reaction Mixture

Acrylonitrile Strong Base
(e.g., Sodium Ethoxide)

3-Ethoxypropionitrile

Michael Addition
(Cyanoethylation)

Click to download full resolution via product page

Caption: Synthesis of 3-Ethoxypropionitrile via Michael Addition.
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Applications in Organic Synthesis
3-Ethoxypropionitrile serves as a crucial building block in organic chemistry due to its dual

functionality. The nitrile group can undergo a variety of transformations, including hydrolysis to

carboxylic acids, reduction to amines, and reaction with Grignard reagents to form ketones.

The ether linkage is generally stable, providing a robust backbone for further molecular

elaboration.

A significant application of 3-Ethoxypropionitrile is its use as a precursor in the synthesis of

other valuable chemicals. For instance, it can be hydrogenated to produce 3-

ethoxypropylamine, a compound with various industrial applications.[5]

Experimental Workflow: Synthesis of 3-
Ethoxypropylamine
The following workflow illustrates the conversion of 3-Ethoxypropionitrile to 3-

ethoxypropylamine.[5]

Materials:

3-Ethoxypropionitrile

Catalyst B (e.g., Raney nickel or Raney cobalt)[5]

Hydrogen gas

Inhibitor (e.g., liquid ammonia)[5]

High-pressure reactor (autoclave)

Procedure:

The synthesized 3-Ethoxypropionitrile is placed in an autoclave with Catalyst B and an

inhibitor.[5]

The reactor is flushed with nitrogen and then with hydrogen.[5]
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The mixture is heated to a specific temperature (e.g., 85-150 °C) and pressurized with

hydrogen (e.g., 3.6-4.0 MPa).[5]

The hydrogenation reaction is monitored until the consumption of hydrogen ceases.[5]

The resulting 3-ethoxypropylamine is then purified by vacuum distillation to achieve a purity

of over 99.5%.[5]
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Step 1: Synthesis of 3-Ethoxypropionitrile

Step 2: Hydrogenation

Step 3: Purification

Ethanol + Acrylonitrile

Base-Catalyzed
Michael Addition

3-Ethoxypropionitrile

High-Pressure
Hydrogenation

Catalyst B (e.g., Raney Ni)
+ H₂ + Inhibitor

3-Ethoxypropylamine

Vacuum Distillation

Pure 3-Ethoxypropylamine
(>99.5%)

Click to download full resolution via product page

Caption: From 3-Ethoxypropionitrile to 3-Ethoxypropylamine.
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Spectral Data
Spectral analysis is crucial for the identification and characterization of 3-Ethoxypropionitrile.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the

ethyl group (a triplet and a quartet) and the two methylene groups of the propionitrile

backbone.[1]

IR Spectroscopy: The infrared spectrum exhibits a strong absorption band characteristic of

the nitrile (C≡N) stretching vibration.[6]

Safety and Handling
3-Ethoxypropionitrile is a combustible liquid and can cause skin and serious eye irritation.[4]

It is essential to handle this chemical with appropriate personal protective equipment, including

gloves and eye protection, in a well-ventilated area.[4] Store in a cool, dry place away from

heat, sparks, and open flames.[4]

Hazard Statements:

H227: Combustible liquid[7]

H315: Causes skin irritation[7]

H319: Causes serious eye irritation[7]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]

P264: Wash skin thoroughly after handling.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]
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P337+P313: If eye irritation persists: Get medical advice/attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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